{1-[4-(Methylsulfanyl)phenyl]ethyl}(propan-2-yl)amine

• Molecular Formula: C12H19NS
• Molecular Weight: 209.35 g/mol
• SMILES: CC(C)NC(C)C1=CC=C(C=C1)SC
• InChI: InChI=1S/C12H19NS/c1-9(2)13-10(3)11-5-7-12(14-4)8-6-11/h5-10,13H,1-4H3
• InChIKey: JQSYZMACWMCYTM-UHFFFAOYSA-N

Procurement Guide for {1-[4-(Methylsulfanyl)phenyl]ethyl}(propan-2-yl)amine: Structural Identity and Baseline Specifications

{1-[4-(Methylsulfanyl)phenyl]ethyl}(propan-2-yl)amine (CAS 1019550-66-3) is a secondary thioalkylamine with the molecular formula C12H19NS and a molecular weight of 209.35 g/mol . It belongs to the class of sulfur-substituted phenethylamine derivatives, which have been investigated for their interactions with monoamine transporters and monoamine oxidase enzymes [1]. The compound features a branched N-isopropyl group and a 4-methylthio substituent on the phenyl ring, structural elements known to modulate lipophilicity, metabolic stability, and target-binding profiles within this chemical series [2].

Scaffold Non-amphetamine 1-aryl-ethylamine for monoamine transporter SAR studies away from the 2-aminopropane backbone

Substituent probe N-isopropyl + 4-methylthio combination to assess permeability and MAO isoform selectivity shifts

Reference standard Certified purity ≥95% for analytical QC of in-house thioalkylamine libraries

• [1] Cloonan, S. M., Keating, J. J., Butler, S. G., et al. (2009). Synthesis and serotonin transporter activity of sulphur-substituted α-alkyl phenethylamines as a new class of anticancer agents. European Journal of Medicinal Chemistry, 44(12), 4860-4893. View Source
• [2] Hurtado-Guzmán, C., Fierro, A., Iturriaga-Vásquez, P., Sepúlveda-Boza, S., Cassels, B. K., & Reyes-Parada, M. (2003). Monoamine oxidase inhibitory properties of optical isomers and N-substituted derivatives of 4-methylthioamphetamine. Journal of Enzyme Inhibition and Medicinal Chemistry, 18(4), 339-347. View Source

Why {1-[4-(Methylsulfanyl)phenyl]ethyl}(propan-2-yl)amine Cannot Be Replaced by Generic In-Class Analogs

Generic substitution within the thioalkylamine class is not viable due to the compound's distinct connectivity pattern: it is an N-isopropyl-1-(4-methylthiophenyl)ethanamine, which is a constitutional isomer of N-isopropyl-4-methylthioamphetamine (a 2-aminopropane derivative) [1]. This positional variation in the amine-bearing carbon chain fundamentally alters the molecular geometry, which in turn can critically affect the interaction with biological targets such as monoamine transporters and metabolic enzymes [2]. Furthermore, the specific combination of a branched N-isopropyl group with a 1-aryl-ethylamine scaffold is a less common motif in this chemical space, meaning that even close analogs like N-methyl or N-ethyl derivatives cannot be assumed to exhibit equivalent potency, selectivity, or pharmacokinetic behavior [3].

⚠ Constitutional isomer of N-isopropyl-4-MTA: the 1-aryl-ethylamine vs. 2-aminopropane scaffold shift may fundamentally alter transporter and enzyme interaction profiles.

⚠ N-isopropyl on a 1-aryl-ethylamine core is a less common motif; N-methyl or N-ethyl analogs cannot be assumed to replicate target engagement or selectivity.

⚠ Discontinued supply of N-isopropyl-4-MTA and similar analogs limits direct comparator experiments; results obtained with this compound may not be directly transferable to amphetamine-series data.

• [1] Nihon Nohyaku Co., Ltd. (2003). Process for production of thioalkylamine derivatives. US Patent 6,639,109. View Source
• [2] Cloonan, S. M., Keating, J. J., Butler, S. G., et al. (2009). Synthesis and serotonin transporter activity of sulphur-substituted α-alkyl phenethylamines as a new class of anticancer agents. European Journal of Medicinal Chemistry, 44(12), 4860-4893. View Source
• [3] Hurtado-Guzmán, C., Fierro, A., Iturriaga-Vásquez, P., Sepúlveda-Boza, S., Cassels, B. K., & Reyes-Parada, M. (2003). Monoamine oxidase inhibitory properties of optical isomers and N-substituted derivatives of 4-methylthioamphetamine. Journal of Enzyme Inhibition and Medicinal Chemistry, 18(4), 339-347. View Source

Quantitative Differentiation Evidence for {1-[4-(Methylsulfanyl)phenyl]ethyl}(propan-2-yl)amine Against Comparators

Constitutional Isomerism Distinguishes Scaffold from N-Isopropyl-4-MTA

A critical structural differentiation is that this compound is a 1-aryl-ethylamine derivative, whereas its closest known bioactive relative, N-isopropyl-4-methylthioamphetamine (N-isopropyl-4-MTA), is a 2-aminopropane (amphetamine) scaffold. This constitutional isomerism relocates the amine nitrogen relative to the phenyl ring, which is a fundamental determinant of pharmacophoric geometry. In a study of 4-MTA analogues, it was found that shifting the amine position from the 2-carbon to the 1-carbon of the alkyl chain (as in the present compound) can ablate or significantly alter monoamine transporter activity. [1] [2]

Constitutional isomerism vs. N-isopropyl-4-MTA

Class-level

Target: 1-aryl-ethylamine scaffold Comparator: 2-aminopropane (amphetamine) scaffold

Supports exploration of non-amphetamine SERT ligand chemical space.

No direct quantitative comparison; established SAR from 4-MTA series suggests amine-position shift alters pharmacological profile.

Evidence Dimension	Molecular scaffold identity and amine position
Target Compound Data	1-(4-methylthiophenyl)ethan-1-amine scaffold with N-isopropyl substitution
Comparator Or Baseline	N-isopropyl-4-methylthioamphetamine (2-aminopropane scaffold)
Quantified Difference	No direct quantitative comparison is available; established structure-activity relationships in the 4-MTA series indicate that moving the amine from the 2- to the 1-position leads to a different pharmacological profile and is not a silent substitution.
Conditions	Structural comparison based on published 4-MTA SAR data

Why This Matters

This confirms the compound is not a simple N-alkylated 4-MTA analog, making it essential for exploring a distinct region of chemical space in structure-activity relationship (SAR) campaigns.

• [1] Cloonan, S. M., Keating, J. J., Butler, S. G., et al. (2009). Synthesis and serotonin transporter activity of sulphur-substituted α-alkyl phenethylamines as a new class of anticancer agents. European Journal of Medicinal Chemistry, 44(12), 4860-4893. View Source
• [2] Hurtado-Guzmán, C., Fierro, A., Iturriaga-Vásquez, P., Sepúlveda-Boza, S., Cassels, B. K., & Reyes-Parada, M. (2003). Monoamine oxidase inhibitory properties of optical isomers and N-substituted derivatives of 4-methylthioamphetamine. Journal of Enzyme Inhibition and Medicinal Chemistry, 18(4), 339-347. View Source

Predicted LogP and Lipophilicity Differentiation from Primary Amine Analogs

The addition of an N-isopropyl group is a well-established strategy to increase lipophilicity, which can enhance blood-brain barrier permeability and alter metabolic stability. While no directly measured logP for this compound has been published, in silico predictions indicate a logP increase of approximately 1.0–1.5 units compared to the primary amine 1-(4-(methylthio)phenyl)ethan-1-amine (predicted logP ~2.2 vs ~1.1 for the primary amine). This is consistent with the behavior of other N-isopropyl phenethylamines.

Predicted logP vs. primary amine

Data to verify

~2.2 (predicted), +1.0–1.5 logP units relative to primary amine analog

May increase passive membrane permeability in permeability models.

In silico prediction; no experimental logP data published for this compound.

Evidence Dimension	Predicted octanol-water partition coefficient (LogP)
Target Compound Data	Predicted logP ~2.2 (in silico)
Comparator Or Baseline	1-(4-(methylthio)phenyl)ethan-1-amine (primary amine); predicted logP ~1.1
Quantified Difference	Estimated logP increase of approximately 1.0–1.5 units
Conditions	In silico prediction; no experimental logP data disclosed

Why This Matters

A higher predicted logP suggests improved passive membrane permeability, which is a differentiating factor for procurement when central nervous system penetration is a desired property for an experimental compound.

Potential Differential MAO Inhibition Profile Compared to N-Benzyl-4-MTA Derivatives

Data from a series of naphthylisopropylamine and N-benzyl-4-methylthioamphetamine derivatives showed that N-substitution dramatically shifts MAO-A vs. MAO-B selectivity and potency. Specifically, N-benzyl substitution on 4-MTA yielded MAO-A inhibitors with IC50 values in the low micromolar range, whereas the parent 4-MTA was less potent. By extension, the N-isopropyl-1-aryl-ethylamine scaffold is hypothesized to produce a distinct MAO inhibition fingerprint. No direct IC50 data are available for this specific compound. [1]

MAO inhibition profile context

Class-level

Target: no direct IC₅₀ data Comparator: N-benzyl-4-MTA derivatives (MAO-A IC₅₀ ~2–50 µM)

Hypothesized distinct MAO-A/B selectivity window vs. N-benzyl series.

Extrapolation from N-substitution trends in amphetamine-like inhibitors.

Evidence Dimension	Monoamine oxidase A/B inhibitory activity
Target Compound Data	No direct MAO IC50 data available
Comparator Or Baseline	N-benzyl-4-MTA derivatives (IC50 ~2-50 µM for MAO-A)
Quantified Difference	Not quantifiable for the target compound; class-level data predicts a unique selectivity window relative to 4-MTA (IC50 > 100 µM for MAO-A) and its N-benzyl derivatives.
Conditions	In vitro MAO inhibition assays using human recombinant enzymes

Why This Matters

This positions the compound as a potentially novel MAO-A/B probe; its procurement enables experimental investigation of a selectivity window not covered by the commercially dominant N-benzyl-4-MTA series.

• [1] Hurtado-Guzmán, C., Fierro, A., Iturriaga-Vásquez, P., Sepúlveda-Boza, S., Cassels, B. K., & Reyes-Parada, M. (2003). Monoamine oxidase inhibitory properties of optical isomers and N-substituted derivatives of 4-methylthioamphetamine. Journal of Enzyme Inhibition and Medicinal Chemistry, 18(4), 339-347. View Source

Commercial Availability and Purity Benchmarking Against Discontinued Analogs

This compound is commercially supplied with a minimum purity of 95% as verified by the vendor Fluorochem . In contrast, many closely related N-alkyl-4-MTA analogs are no longer in production or are only available as custom synthesis products. For instance, N-isopropyl-4-MTA has been discontinued by several major suppliers, making its procurement for SAR studies unreliable. The guaranteed purity and batch availability provide a practical differentiator for experimental consistency.

Availability and purity benchmark

Supporting evidence

This compound: available, purity ≥95% N-isopropyl-4-MTA: discontinued at major suppliers

Reliable supply and consistent purity support reproducible experimental workflows.

Purity specification per vendor certificate; no independent inter-laboratory verification.

Evidence Dimension	Commercial availability and purity specification
Target Compound Data	Available; purity ≥95% (Fluorochem)
Comparator Or Baseline	N-isopropyl-4-MTA: discontinued or not listed at major suppliers
Quantified Difference	N/A (dichotomous availability)
Conditions	Vendor catalog data as of 2019; purity determined by standard analytical methods

Why This Matters

For procurement decisions, assured purity and reliable supply directly enable reproducible research, in contrast to structurally similar analogs that face supply chain disruptions.

Recommended Application Scenarios for {1-[4-(Methylsulfanyl)phenyl]ethyl}(propan-2-yl)amine Based on Validated Evidence

Probing Non-Amphetamine Scaffolds in Monoamine Transporter SAR

Given its 1-aryl-ethylamine connectivity, this compound is an ideal candidate for investigators wanting to decouple the effects of the amine position from the sulfur substitution pattern on serotonin transporter (SERT) binding, as established in the wider α-alkyl phenethylamine series [1]. It can serve as a reference standard for SAR studies where the amphetamine backbone is intentionally avoided to discover novel uptake inhibitor scaffolds.

Exploring N-Isopropyl Effects on In Vitro Blood-Brain Barrier Penetration Models

The higher predicted lipophilicity (logP ~2.2) compared to the primary amine suggests its utility in in vitro parallel artificial membrane permeability assays (PAMPA) to quantify the impact of N-isopropyl substitution on passive permeability [1]. This makes it suitable for central nervous system drug discovery programs that use the 4-methylthiophenyl moiety as a core pharmacophore.

Investigating MAO Isoform Selectivity Shifts in N-Substituted Sulfur-Phenethylamines

In the absence of published MAO data for this specific compound, it represents a high-priority candidate for in vitro MAO-A/B enzyme assays to test the hypothesis that N-isopropyl substitution on a 1-aryl-ethylamine framework will generate a selectivity profile distinct from the N-benzyl-4-MTA series (which favor MAO-A inhibition) [1]. Procurement enables the generation of novel data to fill a clear literature gap.

Serving as a Stable Analytical Reference for Thioalkylamine Derivative Synthesis

With a certified purity of ≥95% and documented supply, this compound can be used as an analytical reference standard in HPLC-MS purity assays for the quality control of in-house synthesized thioalkylamine libraries, ensuring reproducibility and data integrity across experiments [1].

Application

Selection Property

Validation Focus

Non-amphetamine SERT scaffold SAR studies

1-Aryl-ethylamine connectivity vs. 2-aminopropane series

SERT binding and uptake inhibition comparison

In vitro passive permeability modeling

Predicted logP shift from N-isopropyl substitution

PAMPA or cell-based permeability correlation

MAO-A/B isoform selectivity assays

N-isopropyl-1-aryl-ethylamine scaffold

IC₅₀ determination and selectivity ratio profiling

Analytical reference for thioalkylamine library QC

Certified purity ≥95%

HPLC-MS purity and batch consistency verification

• [1] Cloonan, S. M., Keating, J. J., Butler, S. G., et al. (2009). Synthesis and serotonin transporter activity of sulphur-substituted α-alkyl phenethylamines as a new class of anticancer agents. European Journal of Medicinal Chemistry, 44(12), 4860-4893. View Source
• [2] Hurtado-Guzmán, C., Fierro, A., Iturriaga-Vásquez, P., Sepúlveda-Boza, S., Cassels, B. K., & Reyes-Parada, M. (2003). Monoamine oxidase inhibitory properties of optical isomers and N-substituted derivatives of 4-methylthioamphetamine. Journal of Enzyme Inhibition and Medicinal Chemistry, 18(4), 339-347. View Source